Cas no 36168-42-0 (Cyclohexanecarboxylicacid, 4,4-dimethyl-2-oxo-, ethyl ester)

• Product Name: Cyclohexanecarboxylicacid, 4,4-dimethyl-2-oxo-, ethyl ester
• CAS No: 36168-42-0
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 321781
• PubChem ID: 231834
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 4,4-dimethyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 4,4-dimethyl-2-oxo-, ethyl ester
• ethyl 4,4-dimethyl-2-oxocyclohexane-1-carboxylate
• 2-Ethoxycarbonyl-5,5-dimethylcyclohexanon
• 3,3-Dimethyl-6-ethoxycarbonyl-cyclohexanon
• 4,4-Dimethyl-2-oxo-cyclohexancarbonsaeure-aethylester
• 4,4-dimethyl-2-oxo-cyclohexanecarboxylic acid ethyl ester
• AC1L5MJQ
• AC1Q6ECB
• AR-1I9018
• CTK4H6025
• ethyl 4,4-dimethyl-2-oxocyclohexanecarboxylate
• NSC28598
• SureCN855129
• SCHEMBL855129
• WS-02247
• DTXSID20282881
• NSC-28598
• ethyl4,4-dimethyl-2-oxocyclohexanecarboxylate
• 36168-42-0
• DB-108854

• Inchi： 1S/C11H18O3/c1-4-14-10(13)8-5-6-11(2,3)7-9(8)12/h8H,4-7H2,1-3H3
• InChI Key： UVFZWFKYBXSSKQ-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OCC)CCC(C)(C)C1

Computed Properties

• Exact Mass: 198.12564
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 1.94490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds